2-[cyclohexyl(methylsulfonyl)amino]-N-(3,4-dimethoxyphenyl)acetamide

• Molecular Formula: C17H26N2O5S
• Molecular Weight: 370.5 g/mol
• IUPAC Name: 2-[cyclohexyl(methylsulfonyl)amino]-N-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C17H26N2O5S/c1-23-15-10-9-13(11-16(15)24-2)18-17(20)12-19(25(3,21)22)14-7-5-4-6-8-14/h9-11,14H,4-8,12H2,1-3H3,(H,18,20)
• InChI Key: QLLYGCVMNFLJQU-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)NC(=O)CN(C2CCCCC2)S(=O)(=O)C)OC

Description

2-[cyclohexyl(methylsulfonyl)amino]-N-(3,4-dimethoxyphenyl)acetamide is a chemical compound that has gained significant interest in scientific research due to its potential applications in the field of medicine. It is a member of the class of compounds known as sulfonamides and has been shown to possess various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[cyclohexyl(methylsulfonyl)amino]-N-(3,4-dimethoxyphenyl)acetamide is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in the biosynthesis of DNA and RNA. This inhibition leads to the disruption of cell division and ultimately cell death. Additionally, this compound has been shown to have anti-inflammatory properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[cyclohexyl(methylsulfonyl)amino]-N-(3,4-dimethoxyphenyl)acetamide are complex and varied. It has been shown to have effects on the central nervous system, including sedative, anxiolytic, and anticonvulsant effects. Additionally, this compound has been shown to have anti-inflammatory effects, which may contribute to its therapeutic potential for various diseases. It has also been shown to have antibacterial and antifungal properties, which may make it useful as an antimicrobial agent.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[cyclohexyl(methylsulfonyl)amino]-N-(3,4-dimethoxyphenyl)acetamide in lab experiments include its broad range of potential applications and its relatively easy synthesis. Additionally, this compound has been shown to have low toxicity, which makes it a safer choice for lab experiments. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential to degrade over time.

Future Directions

For research on this compound include studying its potential as an antitumor agent, therapeutic agent for various diseases, and optimizing its synthesis and solubility in water.

Synthesis Methods

The synthesis of 2-[cyclohexyl(methylsulfonyl)amino]-N-(3,4-dimethoxyphenyl)acetamide involves the reaction of cyclohexylamine with methylsulfonyl chloride to form N-methylsulfonyl-cyclohexylamine. This intermediate is then reacted with 3,4-dimethoxybenzoyl chloride to form the final product, 2-[cyclohexyl(methylsulfonyl)amino]-N-(3,4-dimethoxyphenyl)acetamide. The synthesis of this compound has been optimized to yield high purity and high yield.

Scientific Research Applications

The scientific research applications of 2-[cyclohexyl(methylsulfonyl)amino]-N-(3,4-dimethoxyphenyl)acetamide are vast and varied. It has been studied for its potential use as an antitumor agent, as well as for its antibacterial and antifungal properties. It has also been shown to have potential as an anticonvulsant and anxiolytic agent. Additionally, this compound has been studied for its potential as a therapeutic agent for various diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.